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molecular formula C8H7NO6 B108229 4-Hydroxy-3-methoxy-5-nitrobenzoic acid CAS No. 15785-54-3

4-Hydroxy-3-methoxy-5-nitrobenzoic acid

Cat. No. B108229
CAS RN: 15785-54-3
M. Wt: 213.14 g/mol
InChI Key: AEDVAGWYAKIOIM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08536203B2

Procedure details

A stirred suspension of 4-hydroxy-3-methoxy-5-nitrobenzoic acid (2.00 g, 9.38 mmol) in thionyl chloride (8.2 mL) was heated at 80° C. for two hours. The excess of thionyl chloride was removed under vacuum. The resulting yellow solid was dissolved in DMA (15.4 mL), then (Z)-2,5-dichloro-N′-hydroxy-4,6-dimethylnicotinimidamide (2.636 g, 11.26 mmol) and pyridine (6.2 mL) were added. The red solution was heated to 120° C. for 2.5 hours. The reaction mixture was cooled to room temperature and poured into a mixture of cc HCl (10 ml) and ice (80 g), then stirred for thirty minutes. The yellow precipitate was filtered off, washed with water and dried under vacuum. Recrystallization from dichloro-methane-iso-propanol mixture afforded 2.42 g (62%) of 4-(3-(2,5-dichloro-4,6-dimethylpyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2-methoxy-6-nitrophenol as yellow crystalline.
Name
4-hydroxy-3-methoxy-5-nitrobenzoic acid
Quantity
2 g
Type
reactant
Reaction Step One
Name
thionyl chloride
Quantity
8.2 mL
Type
solvent
Reaction Step One
Name
(Z)-2,5-dichloro-N′-hydroxy-4,6-dimethylnicotinimidamide
Quantity
2.636 g
Type
reactant
Reaction Step Two
Name
pyridine
Quantity
6.2 mL
Type
reactant
Reaction Step Two
Name
HCl
Quantity
10 mL
Type
reactant
Reaction Step Three
[Compound]
Name
ice
Quantity
80 g
Type
reactant
Reaction Step Three
Name
4-(3-(2,5-dichloro-4,6-dimethylpyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2-methoxy-6-nitrophenol
Yield
62%

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[C:10]([N+:11]([O-:13])=[O:12])=[CH:9][C:5]([C:6]([OH:8])=O)=[CH:4][C:3]=1[O:14][CH3:15].[Cl:16][C:17]1[N:26]=[C:25]([CH3:27])[C:24]([Cl:28])=[C:23]([CH3:29])[C:18]=1/[C:19](=[N:21]/O)/[NH2:20].N1C=CC=CC=1.Cl>S(Cl)(Cl)=O>[Cl:16][C:17]1[C:18]([C:19]2[N:20]=[C:6]([C:5]3[CH:9]=[C:10]([N+:11]([O-:13])=[O:12])[C:2]([OH:1])=[C:3]([O:14][CH3:15])[CH:4]=3)[O:8][N:21]=2)=[C:23]([CH3:29])[C:24]([Cl:28])=[C:25]([CH3:27])[N:26]=1

Inputs

Step One
Name
4-hydroxy-3-methoxy-5-nitrobenzoic acid
Quantity
2 g
Type
reactant
Smiles
OC1=C(C=C(C(=O)O)C=C1[N+](=O)[O-])OC
Name
thionyl chloride
Quantity
8.2 mL
Type
solvent
Smiles
S(=O)(Cl)Cl
Step Two
Name
(Z)-2,5-dichloro-N′-hydroxy-4,6-dimethylnicotinimidamide
Quantity
2.636 g
Type
reactant
Smiles
ClC1=C(/C(/N)=N/O)C(=C(C(=N1)C)Cl)C
Name
pyridine
Quantity
6.2 mL
Type
reactant
Smiles
N1=CC=CC=C1
Step Three
Name
HCl
Quantity
10 mL
Type
reactant
Smiles
Cl
[Compound]
Name
ice
Quantity
80 g
Type
reactant
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
80 °C
Stirring
Type
CUSTOM
Details
stirred for thirty minutes
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The excess of thionyl chloride was removed under vacuum
DISSOLUTION
Type
DISSOLUTION
Details
The resulting yellow solid was dissolved in DMA (15.4 mL)
TEMPERATURE
Type
TEMPERATURE
Details
The red solution was heated to 120° C. for 2.5 hours
Duration
2.5 h
TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled to room temperature
FILTRATION
Type
FILTRATION
Details
The yellow precipitate was filtered off
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried under vacuum
CUSTOM
Type
CUSTOM
Details
Recrystallization from dichloro-methane-iso-propanol mixture

Outcomes

Product
Name
4-(3-(2,5-dichloro-4,6-dimethylpyridin-3-yl)-1,2,4-oxadiazol-5-yl)-2-methoxy-6-nitrophenol
Type
product
Smiles
ClC1=NC(=C(C(=C1C1=NOC(=N1)C1=CC(=C(C(=C1)[N+](=O)[O-])O)OC)C)Cl)C
Measurements
Type Value Analysis
AMOUNT: MASS 2.42 g
YIELD: PERCENTYIELD 62%
YIELD: CALCULATEDPERCENTYIELD 62.7%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.